Cas no 3083-77-0 (1-beta-D-Arabinofuranosyluracil)
Uridine arabinoside is a chemical substance with the molecular formula C9H12N2O6.
3083-77-0 structure
1-beta-D-Arabinofuranosyluracil Properties
Names and Identifiers
-
- 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- 1-?Arabinofuranosyluracil
- 1-β-D-Arabinofuranosyluracil
- ara-U
- 1-beta-D-Arabinofuranosyluracil
- Spongouridine
- 1-β-D-Arabinofuranosyluracil, Uracil 1-β-D-arabinofuranoside
- ARABINOFURANOSYLURACIL
- Arauridine
- URACIL-BETA-D-ARABINOFURANOSIDE
- 1-.β.-D-Arabinofuranosyluracil
- Uracil arabinoside
- Uracil 1-β-D-Arabinofuranoside
- Uridine
- 1-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
- 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- NS00076410
- Uracil, 1-beta-D-arabinofuranosyl- (VAN)
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]pyrimidine-2,4-dione
- UNII-ZK0WMW5NQF
- DRTQHJPVMGBUCF-CCXZUQQUSA-N
- Uracil 1- beta -D-arabinofuranoside
- Uridine arabinoside
- 5-24-06-00136 (Beilstein Handbook Reference)
- ZK0WMW5NQF
- s4807
- 1-
- 1-(beta-D-arabinofuranosyl)-pyrimidin-2,4(3H)-dione
- Uracil arabinoside, United States Pharmacopeia (USP) Reference Standard
- MFCD00065998
- 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-
- Uracil 1-b-D-arabinofuranoside
- uracil-1-beta-D-arabinofuranoside
- 1-beta-D-Arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione
- 1-[(2R,3S,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidine-2,4-dione
- 3083-77-0
- SCHEMBL359587
- Uracil arabinoside, European Pharmacopoeia (EP) Reference Standard
- Uracil, 1-beta-D-arabinofuranosyl-
- Uracil 1--D-arabinofuranoside
- Uracil 1-
- DS-14592
- NSC 68928
- 1beta-D-Arabinofuranosyluracil
- cent-D-ARABINOFURANOSYLURACIL
- A-D-arabinofuranoside
- Arabinosyluracil
- A820641
- Uracil 1-beta-D-arabinofuranoside, lymphoma antiproliferative
- 1-eta--rabinofuranosyluracl
- DTXSID80184832
- Spongouridin
- 1-.BETA.-D-ARABINOFURANOSYL-2,4(1H,3H)-PYRIMIDINEDIONE
- Uracil, 1-.beta.-D-arabinofuranosyl-
- CHEMBL1092065
- J-700006
- HG1013
- 1-b-D-Arabinofuranosyluracil
- HY-N6652
- SW220050-1
- Q27136843
- CCG-266899
- 1-?-D-Arabinofuranosyluracil
- BRN 0028749
- 1-(beta-D-arabinofuranosyl)uracil
- Spongouridine (VAN)
- CHEBI:68346
- EINECS 221-386-9
- BCP29295
- URACIL ARABINOSIDE [USP-RS]
- AKOS015969693
- CS-0083204
- 1-beta-D-Arabinofurnosyluracil
- 1-beta-D-Arabinofuranosylpyrimidine-2,4(1H,3H)-dione (Uracil Arabinoside)
- NSC-68928
- 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-
- BRD-K32566431-001-01-4
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- +Expand
-
- MFCD00065998
- DRTQHJPVMGBUCF-CCXZUQQUSA-N
- 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1
- O=C1NC(C=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@@H]2O)=O
- 28749
Computed Properties
- 244.07000
- 4
- 8
- 2
- 244.07
- 17
- 371
- 0
- 4
- 1
- 0
- 0
- 1
- _2
- 119A^2
Experimental Properties
- -2.85190
- 124.78000
- 1.643
- °Cat760mmHg
- 222°C(dec.)(lit.)
- °Cat760mmHg
- Powder
- Sensitive to heat
- 1.6740
1-beta-D-Arabinofuranosyluracil Price
1-beta-D-Arabinofuranosyluracil Suppliers
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:3083-77-0)
CAI JING LI
15377658509
2851686519@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier
(CAS:3083-77-0)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier
(CAS:3083-77-0)
ZHANG JING LI
18502781673
new_great@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:3083-77-0)
TANG SI LEI
15026964105
2881489226@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:3083-77-0)
SUN WEN TING
13914000513
sales1@senfeida.com
HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier
(CAS:3083-77-0)
FANG JING LI
18327059871
service@yunmeichem.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier
(CAS:3083-77-0)
GUO YIN
13657291602
1208480055@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:3083-77-0)
A LA DING
anhua.mao@aladdin-e.com
1-beta-D-Arabinofuranosyluracil Related Literature
-
Bei Liu,Zixin Han,Qi Han,Yufei Shu,Mengxia Wang,Li Wang,Zhongying Wang,Joel A. Pedersen Environ. Sci.: Nano, 2022,9, 1605-1616
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Feng Li,Xing-Long Li,Chuang Li,Jing Shi,Yao Fu Green Chem., 2018,20, 3050-3058
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Simone M. Marques,Joaquim C. G. Esteves da Silva Anal. Methods, 2014,6, 3741-3750
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Yuan-Zhu Zhang,Wolfgang Wernsdorfer,Feng Pan,Zhe-Ming Wang,Song Gao Chem. Commun., 2006, 3302-3304
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María D. Alba,Ana I. Becerro,Miguel A. Castro,Ana C. Perdigón Chem. Commun., 2001, 249-250
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S. Hanessian,O. M. Saavedra,M. A. Vilchis-Reyes,J. P. Maianti,H. Kanazawa,P. Dozzo,R. D. Matias,A. Serio,J. Kondo Chem. Sci., 2014,5, 4621-4632
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Christine Cézard,Frédéric Aubry,Florence Djedaïni-Pilard,François-Yves Dupradeau Phys. Chem. Chem. Phys., 2011,13, 15103-15121
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Outaf Fliss,Khaled Essalah,Arij Ben Fredj Phys. Chem. Chem. Phys., 2021,23, 26306-26323
3083-77-0 (1-beta-D-Arabinofuranosyluracil) Related Products
- 26287-69-4(l-uridine)
- 31448-54-1(2'-C-Methyluridine)
- 58-96-8(Uridine)
- 951-78-0(1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 1463-10-1(5-Methyluridine)
- 2140-76-3(2'-O-Methyluridine)
- 4105-38-8(2',3',5'-Tri-O-acetyluridine)
- 5983-09-5(2',3'-Dideoxyuridine)
- 55486-09-4(5,2'-O-Dimethyluridine)
- 605-23-2(Thymine 1-beta-D-arabinofuranoside)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3083-77-0)Uridine
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:3083-77-0)1-beta-D-Arabinofuranosyluracil
99%
500g
464.0